1-(5-Chloro-2-hydroxyphenyl)-3-(4-chlorophenyl)prop-2-en-1-one
Cat. No. B8757639
M. Wt: 293.1 g/mol
InChI Key: TTWITESQDJUURJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04461907
Procedure details
4,5'-Dichloro-2'-hydroxychalcone (7.32 g) was dissolved in ethanol (100 ml) and sodium borohydride (1.89 g) added in small portions. The reaction mixture was stirred for 1 hr at room temperature, evaporated to dryness, and diluted with water. The precipitated solid was filtered off, washed with water, and heated with acetic acid (100 ml) on the steam bath for 2 hr. The acetic acid was evaporated the residue dissolved in dichloromethane, and the solution washed sequentially with water, saturated sodium bicarbonate solution, and water, dried and evaporated. The residue was chromatographed on alumina, eluting with toluene, to give 4',6-dichloroflav-3-ene (3.84 g) as a colourless oil, identified by n.m.r. spectroscopy.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]=[CH:9][C:10]([C:12]2[CH:17]=[C:16]([Cl:18])[CH:15]=[CH:14][C:13]=2[OH:19])=O)=[CH:4][CH:3]=1.[BH4-].[Na+]>C(O)C>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]2[CH:9]=[CH:10][C:12]3[C:13](=[CH:14][CH:15]=[C:16]([Cl:18])[CH:17]=3)[O:19]2)=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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7.32 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)C=CC(=O)C1=C(C=CC(=C1)Cl)O
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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|
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Quantity
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1.89 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 1 hr at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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ADDITION
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Type
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ADDITION
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Details
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diluted with water
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitated solid was filtered off
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WASH
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Type
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WASH
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|
Details
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washed with water
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated with acetic acid (100 ml) on the steam bath for 2 hr
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The acetic acid was evaporated the residue
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in dichloromethane
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WASH
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Type
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WASH
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|
Details
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the solution washed sequentially with water, saturated sodium bicarbonate solution, and water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The residue was chromatographed on alumina
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WASH
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Type
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WASH
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|
Details
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eluting with toluene
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(C2OC3=CC=C(C=C3C=C2)Cl)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.84 g | |
| YIELD: CALCULATEDPERCENTYIELD | 55.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
